5-(furan-2-yl)-1H-pyrazol-3-amine

• IUPAC Name: 5-(furan-2-yl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C7H7N3O/c8-7-4-5(9-10-7)6-2-1-3-11-6/h1-4H,(H3,8,9,10)
• InChI Key: XJNZHICOWTVWOX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NN2)N
• Molecular Formula: C7H7N3O
• DSSTOX Substance ID: DTXSID70335159
• Molecular Weight: 149.15 g/mol
• CAS RN: 96799-02-9

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 5-furan-2-yl [1,3,4]oxadiazole-2-thiol and 5-furan-2-yl-4H [1,2,4]-triazole-3-thiol were synthesized from furan-2-carboxylic acid hydrazide. Another study reported the synthesis of 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques. For example, the structures of 5-furan-2-yl [1,3,4]oxadiazole-2-thiol and 5-furan-2-yl-4H [1,2,4]-triazole-3-thiol were elucidated based on elemental analysis, IR, and 1H-NMR spectra.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the reaction of 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide with different halogenated compounds has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, furan is a colorless, flammable, highly volatile liquid with a boiling point close to room temperature.

Scientific Research Applications

1. Synthesis of Heterocyclic Compounds with Antimicrobial Activity

• Summary of Application: The compound 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, which is structurally similar to 5-(furan-2-yl)-1H-pyrazol-3-amine, has been used in the synthesis of heterocyclic compounds with antimicrobial activity.
• Methods of Application: The compound was reacted with different halogenated compounds to synthesize ethyl 2-(5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-methyl-thiazole-5-carboxylate, 2-(5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)thiazol-4(5H)-one, and 1-(2-(5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-methylthiazol-5-yl)ethan-1-one.
• Results or Outcomes: The newly synthesized compounds were screened for antimicrobial activity against various microorganisms. Some derivatives showed activities similar to the references used.

2. Synthesis of Novel Furan Derivatives with Antibacterial Activity

• Summary of Application: Furan derivatives, including those similar to 5-(furan-2-yl)-1H-pyrazol-3-amine, have been synthesized and studied for their antibacterial activity.
• Results or Outcomes: The synthesized furan derivatives exhibited a wide range of advantageous biological and pharmacological characteristics, and have been employed as medicines in a number of distinct disease areas.

3. Furan Platform Chemicals Beyond Fuels and Plastics

• Summary of Application: Furan derivatives, including those similar to 5-(furan-2-yl)-1H-pyrazol-3-amine, are being explored as platform chemicals for the synthesis of a wide range of compounds.
• Results or Outcomes: The use of furan platform chemicals (FPCs) can lead to the economical synthesis of a spectacular range of compounds from biomass.

4. Synthesis of Heterocyclic Compounds with Antimicrobial Activity

• Summary of Application: A compound structurally similar to 5-(furan-2-yl)-1H-pyrazol-3-amine, known as 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, has been used in the synthesis of heterocyclic compounds with antimicrobial activity.
• Methods of Application: The compound was reacted with different halogenated compounds to synthesize various derivatives.
• Results or Outcomes: The newly synthesized compounds were screened for antimicrobial activity against various microorganisms. Some derivatives showed activities similar to the references used.

5. Synthesis of Furan Derivatives

• Summary of Application: Furan derivatives, including those similar to 5-(furan-2-yl)-1H-pyrazol-3-amine, have been synthesized from furan-2-carboxylic acid hydrazide.
• Results or Outcomes: The synthesized furan derivatives exhibited a wide range of advantageous biological and pharmacological characteristics.

6. Furan Platform Chemicals Beyond Fuels and Plastics

• Summary of Application: Furan platform chemicals, including those similar to 5-(furan-2-yl)-1H-pyrazol-3-amine, are being explored as platform chemicals for the synthesis of a wide range of compounds.
• Results or Outcomes: The use of furan platform chemicals (FPCs) can lead to the economical synthesis of a spectacular range of compounds from biomass.

7. Organic Photovoltaics with High Fill Factor

• Summary of Application: A new conjugated polymer, poly(4,8-bis(5-(2-ethylhexyl)furan-2-yl)benzo[1,2-b:4,5-b′]difuran-alt-2,5-didodecyl-3,6-di(furan-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione), P(BDF-FDPP), for organic solar cells has been reported.
• Results or Outcomes: The smaller oxygen atom in furan of P(BDF-FDPP) results in a planar conjugated backbone with negligible torsion. Power conversion efficiency (PCE) of 5.55% with a high fill factor (FF) of 0.73 was obtained for the devices fabricated using DPE as an additive.

Safety And Hazards

The safety data sheet for a similar compound, 5-Furan-2-yl-2-methyl-2H-pyrazole-3-carboxylic acid, indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for research on furan-based compounds could involve the exploration of their potential applications beyond fuels and plastics.